2-Methylheptahexacontane
Description
2-Methylheptahexacontane (CAS 66563-80-2) is a branched alkane with the molecular formula C₆₈H₁₃₈. It belongs to the class of very-long-chain hydrocarbons, characterized by a 68-carbon backbone with a single methyl branch at the second carbon position. Such compounds are studied for their phase transition behaviors, particularly fusion (melting) and sublimation enthalpies, which are critical in materials science, lubricant formulation, and industrial applications requiring thermal stability .
Key properties of this compound include:
Properties
CAS No. |
179268-62-3 |
|---|---|
Molecular Formula |
C68H138 |
Molecular Weight |
955.8 g/mol |
IUPAC Name |
2-methylheptahexacontane |
InChI |
InChI=1S/C68H138/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-26-27-28-29-30-31-32-33-34-35-36-37-38-39-40-41-42-43-44-45-46-47-48-49-50-51-52-53-54-55-56-57-58-59-60-61-62-63-64-65-66-67-68(2)3/h68H,4-67H2,1-3H3 |
InChI Key |
JASDMAPPHMRNGD-UHFFFAOYSA-N |
SMILES |
CCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCC(C)C |
Canonical SMILES |
CCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCC(C)C |
Synonyms |
ISOOCTAHEXACONTA NE |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Findings and Implications
Experimental Data Sources
The thermodynamic data in this analysis are derived from high-precision techniques such as Differential Scanning Calorimetry (DSC) and Calorimetric Gas Chromatography (CGC) . These methods ensure accuracy in measuring phase transition enthalpies for large hydrocarbons .
Limitations and Data Gaps
- Limited studies exist on the sublimation behavior of this compound.
- Comparative toxicity or environmental impact data are absent, unlike smaller hydrocarbons (e.g., hexamethylene diisocyanate or 2-hexanone, which have well-documented safety profiles) .
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